2-((5-(3-(tert-butyl)ureido)-1,3,4-thiadiazol-2-yl)thio)-N-(3-nitrophenyl)acetamide

• IUPAC Name: 2-[[5-(tert-butylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-N-(3-nitrophenyl)acetamide
• InChI: InChI=1S/C15H18N6O4S2/c1-15(2,3)18-12(23)17-13-19-20-14(27-13)26-8-11(22)16-9-5-4-6-10(7-9)21(24)25/h4-7H,8H2,1-3H3,(H,16,22)(H2,17,18,19,23)
• InChI Key: LAVRNZXHUVETCY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)NC1=NN=C(S1)SCC(=O)NC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C15H18N6O4S2
• Molecular Weight: 410.5 g/mol
• CAS No.: 886940-33-6

Description

The compound 2-((5-(3-(tert-butyl)ureido)-1,3,4-thiadiazol-2-yl)thio)-N-(3-nitrophenyl)acetamide is a structurally complex molecule featuring a 1,3,4-thiadiazole core substituted with a tert-butyl urea group at position 5 and a 3-nitrophenyl acetamide moiety linked via a thioether bridge. This compound belongs to a class of heterocyclic derivatives known for their diverse pharmacological activities, including anticancer, antimicrobial, and enzyme inhibitory properties.

Biological Activity

The compound 2-((5-(3-(tert-butyl)ureido)-1,3,4-thiadiazol-2-yl)thio)-N-(3-nitrophenyl)acetamide is a novel organic molecule characterized by its complex structure, which includes a thiadiazole ring, a thioether linkage, and a urea functional group. This article reviews the biological activity associated with this compound, focusing on its potential applications in medicinal chemistry, particularly in antimicrobial and anticancer therapies.

Structural Features

The unique structural components of this compound contribute significantly to its biological properties:

• Thiadiazole Ring : Known for its diverse biological activities, including antimicrobial and anticancer properties.
• Thioether Linkage : Enhances lipophilicity, potentially improving cell membrane permeability.
• Urea Functional Group : Often associated with biological activity due to its ability to form hydrogen bonds with biological targets.

Antimicrobial Properties

Research indicates that compounds containing thiadiazole rings exhibit significant antimicrobial activity. The presence of both thiadiazole and thiazole moieties in similar compounds has been linked to enhanced potency against various pathogens. For instance:

Compound	Activity	Reference
1,3,4-Thiadiazole derivatives	Antimicrobial
Urea-based compounds	Antibacterial
Thiazole derivatives	Antifungal

The compound under discussion may exhibit similar antimicrobial effects due to its structural similarities with these established classes of compounds.

Anticancer Activity

The anticancer potential of thiadiazole derivatives has been well-documented. For example, studies have shown that certain thiadiazole-based compounds demonstrate cytotoxic effects against various cancer cell lines. The mechanism often involves the inhibition of specific enzymes or pathways related to cancer cell proliferation.

Case Study : A study on novel thiadiazole-imidazole derivatives indicated moderate to high anticancer activity against liver carcinoma cell lines (HEPG2-1), suggesting that modifications in the thiadiazole structure can lead to enhanced anticancer properties .

Comparative Analysis

To better understand the potential of 2-((5-(3-(tert-butyl)ureido)-1,3,4-thiadiazol-2-yl)thio)-N-(3-nitrophenyl)acetamide, a comparative analysis with known bioactive compounds is essential:

Compound Name	Structural Features	Biological Activity	Unique Aspects
Acetazolamide	Thiadiazole ring	Carbonic anhydrase inhibitor	Established drug for glaucoma
Methazolamide	Thiadiazole ring	Carbonic anhydrase inhibitor	Used for altitude sickness
Nitroimidazole derivatives	Nitro group + imidazole ring	Antiparasitic	Effective against T. brucei

This table illustrates how variations in structural features can lead to significant differences in biological activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound’s structural analogs share the 1,3,4-thiadiazole scaffold but differ in substituents, impacting physicochemical and pharmacological properties. Key comparisons include:

Compound Name	Substituents at Thiadiazole Core	Acetamide Substituent	Key Functional Groups	Bioactivity (Target/IC50)
Target Compound	5-(3-(tert-butyl)ureido), 2-thioether	3-nitrophenyl	Ureido, nitro, thioether	Hypothesized Akt inhibition
N-(5-((4-Chlorophenyl)thio)-1,3,4-thiadiazol-2-yl)-2-(5-isopropyl-2-methylphenoxy)acetamide (5e)	4-chlorobenzylthio	5-isopropyl-2-methylphenoxy	Phenoxy, chlorobenzyl	Antimicrobial (NMR data)
N-(6-nitrobenzothiazol-2-yl)-2-[(5-((4-nitrophenyl)amino)-1,3,4-thiadiazol-2-yl)thio]acetamide (8)	4-nitrophenylamino	6-nitrobenzothiazol	Nitrobenzothiazole, thioether	Akt inhibition (86.52%)
N-(5-(3-phenylureido)-1,3,4-thiadiazol-2-yl)-2-(benzothiazol-2-yl)acetamide (4g)	3-phenylureido	6-methylbenzothiazol	Ureido, benzothiazole	Antiproliferative (GC-MS)
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[[3-(4-nitrophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide	Ethyl, thienopyrimidinone	4-nitrophenyl	Thienopyrimidinone, nitro	CDK5/p25 inhibition (hypothetical)

Physicochemical Properties

• Melting Points : Analogs with nitro groups (e.g., compound 8 ) exhibit higher melting points (260–265°C) compared to chlorobenzyl derivatives (132–140°C), suggesting stronger intermolecular interactions due to nitro’s polarity.
• Synthetic Yield : Thiadiazole derivatives with benzylthio substituents (e.g., 5h ) show higher yields (85–88%) than nitro-containing analogs (68–72%) due to steric and electronic effects.

Pharmacological Activity

• Anticancer Activity : Compounds with nitro groups (e.g., 3 and 8 ) induce apoptosis in glioma cells via Akt inhibition (92.36% and 86.52%, respectively). The target compound’s 3-nitrophenyl group may similarly enhance kinase binding via π-π interactions.
• Enzyme Inhibition: Thienopyrimidinone analogs (e.g., 15) target CDK5/p25, while benzothiazole derivatives (e.g., 4g) show antiproliferative activity via undefined mechanisms. The tert-butyl ureido group in the target compound may stabilize interactions with hydrophobic enzyme pockets.

Research Findings and Mechanistic Insights

Molecular Docking and Binding Interactions

• Nitro Group Role : In compound 8 , the nitro group forms salt bridges and H-bonds with Akt’s active site. The target compound’s 3-nitrophenyl moiety is predicted to interact similarly.
• Tert-Butyl Ureido : Bulky substituents like tert-butyl may hinder binding in polar active sites but enhance affinity in hydrophobic regions (e.g., Sirt2/HDAC6 inhibitors in ).

Bioactivity Trends

• Substituent Effects : Phenylureido derivatives (e.g., 4g ) show moderate activity (IC50 ~10 µM), while nitro-substituted analogs (e.g., 8 ) exhibit higher potency (IC50 ~2 µM). The target compound’s hybrid structure may combine these features for improved efficacy.